Cas no 149403-05-4 ((1S)-2-amino-1-(4-methylphenyl)ethan-1-ol)

(1S)-2-amino-1-(4-methylphenyl)ethan-1-ol Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-4-methyl-, (aS)-
• (1S)-2-amino-1-(4-methylphenyl)ethanol
• Benzenemethanol, ?-(aminomethyl)-4-methyl-,(S)-
• BENZENEMETHANOL, A-(AMINOMETHYL)-4-METHYL-, (S)-
• (S)-(+)-2-amino-1-(p-tolyl)ethanol
• (S)-1-(4'-methylphenyl)-2-aminoethanol
• (S)-2-amino-1-(4-methylphenyl)ethanol
• (S)-2-amino-1-(4-tolyl)ethanol
• 2-Hydroxy-2(4-Methyl-phenyl)-ethylamin
• Benzenemethanol,a-(aminomethyl)-4-methyl-,(S)
• a-(aMinoMethyl)-4-Methyl-
• (S)-2-amino-1-p-tolylethanol
• (1S)-2-amino-1-(4-methylphenyl)ethan-1-ol
• DTXSID70498117
• (S)-(Aminomethyl)-4-methyl-benzenemethanol
• 149403-05-4
• (S)-2-amino-1-(p-tolyl)ethan-1-ol
• EN300-182522
• SCHEMBL6675367
• CS-0003882
• AKOS017516186
• +Expand

• InChIKey： JHBXVBYRGVHEAH-SECBINFHSA-N
• Inchi： InChI=1S/C9H13NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
• SMILES： CC1=CC=C(C=C1)[C@@H](CN)O

Computed Properties

• Exact Mass: 151.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.099714038g/mol
• Heavy Atom Count: 11
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 1.68740
• PSA: 46.25000
• Refractive Index: 1.564
• Boiling Point: 300.9°C at 760 mmHg
• Flash Point: 135.8°C
• Density: 1.076